- Preparation of isoxazolylmethoxyheterocyclylarenecarboxylates and related compounds as farnesoid X receptor (FXR) agonists for treatment of dyslipidemia., World Intellectual Property Organization, , ,
Cas no 946427-77-6 (Methyl 6-bromo-1-methyl-1H-indazole-3-carboxylate)
946427-77-6 structure
Product Name:Methyl 6-bromo-1-methyl-1H-indazole-3-carboxylate
CAS No:946427-77-6
MF:C10H9BrN2O2
MW:269.094661474228
MDL:MFCD15071437
CID:1071653
PubChem ID:46942338
Update Time:2024-10-25
Methyl 6-bromo-1-methyl-1H-indazole-3-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- Methyl 6-bromo-1-methyl-1H-indazole-3-carboxylate
- methyl 6-bromo-1-methylindazole-3-carboxylate
- SJICLOHNXORMBV-UHFFFAOYSA-N
- PB19422
- AK165435
- ST1100747
- AM20041449
- Y4814
- methyl 6-bromo-1-methyl-indazole-3-carboxylate
- 1h-indazole-3-carboxylic acid,6-bromo-1-methyl-,methyl ester
- 6-Bromo-1-methyl-1H-indazole-3-carboxylic Acid Methyl Ester
- Methyl 6-bromo-1-methyl-1H-indazole-3-carboxylate (ACI)
- MFCD15071437
- WMB42777
- AS-33569
- DB-125346
- SCHEMBL498049
- Methyl 6-bromo-1-methyl-1...
- J-522533
- 946427-77-6
- CS-0048947
- AKOS015917560
- 1H-INDAZOLE-3-CARBOXYLIC ACID, 6-BROMO-1-METHYL-, METHYL ESTER
- DTXSID90677588
- SY097224
-
- MDL: MFCD15071437
- Inchi: 1S/C10H9BrN2O2/c1-13-8-5-6(11)3-4-7(8)9(12-13)10(14)15-2/h3-5H,1-2H3
- InChI Key: SJICLOHNXORMBV-UHFFFAOYSA-N
- SMILES: O=C(C1C2C(=CC(=CC=2)Br)N(C)N=1)OC
Computed Properties
- Exact Mass: 267.98474g/mol
- Monoisotopic Mass: 267.98474g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 262
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 44.1
- XLogP3: 2.4
Methyl 6-bromo-1-methyl-1H-indazole-3-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM109172-1g |
methyl 6-bromo-1-methyl-1H-indazole-3-carboxylate |
946427-77-6 | 97% | 1g |
$523 | 2021-08-06 | |
| Chemenu | CM109172-5g |
methyl 6-bromo-1-methyl-1H-indazole-3-carboxylate |
946427-77-6 | 97% | 5g |
$1568 | 2021-08-06 | |
| Alichem | A269002590-250mg |
Methyl 6-bromo-1-methyl-1H-indazole-3-carboxylate |
946427-77-6 | 95% | 250mg |
$290.88 | 2023-08-31 | |
| Alichem | A269002590-1g |
Methyl 6-bromo-1-methyl-1H-indazole-3-carboxylate |
946427-77-6 | 95% | 1g |
$756.00 | 2023-08-31 | |
| Alichem | A269002590-5g |
Methyl 6-bromo-1-methyl-1H-indazole-3-carboxylate |
946427-77-6 | 95% | 5g |
$2150.00 | 2023-08-31 | |
| TRC | M297373-10mg |
Methyl 6-Bromo-1-methyl-1H-indazole-3-carboxylate |
946427-77-6 | 10mg |
$ 50.00 | 2022-06-02 | ||
| TRC | M297373-50mg |
Methyl 6-Bromo-1-methyl-1H-indazole-3-carboxylate |
946427-77-6 | 50mg |
$ 135.00 | 2022-06-02 | ||
| TRC | M297373-100mg |
Methyl 6-Bromo-1-methyl-1H-indazole-3-carboxylate |
946427-77-6 | 100mg |
$ 230.00 | 2022-06-02 | ||
| ChemScence | CS-0048947-100mg |
Methyl 6-bromo-1-methyl-1H-indazole-3-carboxylate |
946427-77-6 | 100mg |
$214.0 | 2022-04-26 | ||
| ChemScence | CS-0048947-250mg |
Methyl 6-bromo-1-methyl-1H-indazole-3-carboxylate |
946427-77-6 | 250mg |
$357.0 | 2022-04-26 |
Methyl 6-bromo-1-methyl-1H-indazole-3-carboxylate Production Method
Production Method 1
Reaction Conditions
1.1 Reagents: Potassium carbonate Solvents: Acetonitrile ; 15 h, rt
Reference
Production Method 2
Reaction Conditions
Reference
- Preparation of 3-phenylisoxazole derivatives for treatment of dyslipidemia, World Intellectual Property Organization, , ,
Production Method 3
Reaction Conditions
1.1 Reagents: Sodium hydride Solvents: Tetrahydrofuran ; 30 min, 0 °C
1.2 0 °C; 1 h, 0 °C
1.2 0 °C; 1 h, 0 °C
Reference
- Preparation of indazoles for treating flaviviridae virus infection, World Intellectual Property Organization, , ,
Production Method 4
Reaction Conditions
1.1 Reagents: Potassium carbonate Solvents: Acetonitrile ; 15 h, rt
Reference
- Preparation of substituted methoxyphenylcyclopropane derivatives for use as NR1 H4 receptor agonists useful in treatment and prophylaxis of FXR-mediated diseases, World Intellectual Property Organization, , ,
Production Method 5
Reaction Conditions
1.1 Reagents: Potassium carbonate Solvents: Dimethylformamide , Acetonitrile ; 20 - 25 °C; 0 °C; 16 h, 20 - 25 °C
Reference
- Preparation of indazole derivatives for use as pesticides, World Intellectual Property Organization, , ,
Production Method 6
Reaction Conditions
1.1 Reagents: Potassium carbonate ; overnight, rt
Reference
- Bicyclic heteroaryls as kinase inhibitors and their preparation, World Intellectual Property Organization, , ,
Production Method 7
Reaction Conditions
Reference
- Aryltriazole derivatives as FXR modulators and their preparation, pharmaceutical compositions and use in the treatment of dyslipidemia and related diseases, World Intellectual Property Organization, , ,
Production Method 8
Reaction Conditions
Reference
- Preparation of bifunctionalized compounds as coronavirus non-structural protein 3 degrading compounds, World Intellectual Property Organization, , ,
Production Method 9
Reaction Conditions
Reference
- Arylpyrazole derivatives as FXR agonists and their preparation, pharmaceutical compositions and use in the treatment of dyslipidemia and related diseases, World Intellectual Property Organization, , ,
Methyl 6-bromo-1-methyl-1H-indazole-3-carboxylate Raw materials
Methyl 6-bromo-1-methyl-1H-indazole-3-carboxylate Preparation Products
Methyl 6-bromo-1-methyl-1H-indazole-3-carboxylate Related Literature
-
Craig A. Kelly,David R. Rosseinsky Phys. Chem. Chem. Phys., 2001,3, 2086-2090
-
Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
-
Xing Zhao,Lu Bai,Rui-Ying Bao,Zheng-Ying Liu,Ming-Bo Yang,Wei Yang RSC Adv., 2017,7, 46297-46305
-
Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
-
Yong Ping Huang,Tao Tao,Zheng Chen,Wei Han,Ying Wu,Chunjiang Kuang,Shaoxiong Zhou,Ying Chen J. Mater. Chem. A, 2014,2, 18831-18837
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